Cas no 2640957-80-6 (N-(2-Bromophenyl)-9-cyclopropyl-9H-purin-6-amine)

• Product Name: N-(2-Bromophenyl)-9-cyclopropyl-9H-purin-6-amine
• CAS No: 2640957-80-6
• MF: C₁₄H₁₂BrN₅
• MW: 330.182580947876
• CID: 5317640
• PubChem ID: 154829350
• Update Time: 2025-05-23

N-(2-Bromophenyl)-9-cyclopropyl-9H-purin-6-amine Chemical and Physical Properties

Names and Identifiers

• F6796-1069
• 2640957-80-6
• AKOS040731660
• N-(2-bromophenyl)-9-cyclopropyl-9H-purin-6-amine
• N-(2-Bromophenyl)-9-cyclopropyl-9H-purin-6-amine

• Inchi： 1S/C14H12BrN5/c15-10-3-1-2-4-11(10)19-13-12-14(17-7-16-13)20(8-18-12)9-5-6-9/h1-4,7-9H,5-6H2,(H,16,17,19)
• InChI Key： ADXIHSGWORWWDP-UHFFFAOYSA-N
• SMILES： N1C2C(=NC=NC=2NC2=CC=CC=C2Br)N(C2CC2)C=1

Computed Properties

• Exact Mass: 329.02761g/mol
• Monoisotopic Mass: 329.02761g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 351
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 55.6Ų

Experimental Properties

• Density: 1.77±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 507.9±60.0 °C(Predicted)
• pka: 2.46±0.10(Predicted)

Additional information on N-(2-Bromophenyl)-9-cyclopropyl-9H-purin-6-amine

N-(2-Bromophenyl)-9-cyclopropyl-9H-purin-6-amine: A Comprehensive Overview

The compound N-(2-Bromophenyl)-9-cyclopropyl-9H-purin-6-amine, with the CAS number 2640957-80-6, is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and pharmacology. This compound belongs to the purine class of heterocyclic compounds, which are well-known for their biological activity and role in various physiological processes. The structure of this molecule incorporates a bromophenyl group, a cyclopropyl substituent, and an amine functional group, making it a unique entity with potential applications in drug discovery and development.

The purine backbone of this compound is a fundamental structural motif found in many biologically active molecules, including nucleosides, alkaloids, and various synthetic drugs. The substitution pattern of this molecule is particularly interesting, as the bromophenyl group at the 2-position introduces electronic and steric effects that can influence its interactions with biological targets. Similarly, the cyclopropyl group at the 9-position adds rigidity to the structure, potentially enhancing its binding affinity to specific receptors or enzymes.

Recent studies have highlighted the importance of purine derivatives in targeting various disease states, including cancer, inflammation, and neurological disorders. For instance, researchers have explored the potential of purine analogs as inhibitors of kinases, which are enzymes that play critical roles in cell signaling pathways. The unique substitution pattern of N-(2-Bromophenyl)-9-cyclopropyl-9H-purin-6-amine suggests that it may exhibit selective binding properties to these targets, making it a promising candidate for further investigation.

In terms of synthesis, this compound can be prepared through a variety of methods, including nucleophilic substitution reactions and coupling techniques. The incorporation of bromine at the phenyl ring introduces additional reactivity, enabling further functionalization and structural diversification. This flexibility makes it an attractive starting material for medicinal chemists seeking to optimize pharmacokinetic properties such as solubility, bioavailability, and metabolic stability.

From an application standpoint, this compound has shown potential in preclinical models as a modulator of key cellular pathways. For example, studies have demonstrated its ability to inhibit certain protein kinases involved in cancer cell proliferation and survival. These findings underscore its potential as a lead compound for the development of novel therapeutic agents.

Moreover, advancements in computational chemistry have enabled researchers to predict the binding modes and affinities of this compound with high precision. Molecular docking studies have revealed that the bromophenyl group interacts favorably with hydrophobic pockets on target proteins, while the cyclopropyl group contributes to hydrogen bonding interactions. Such insights are invaluable for guiding iterative rounds of chemical optimization.

In conclusion, N-(2-Bromophenyl)-9-cyclopropyl-9H-purin-6-amine represents a compelling example of how structural diversity within the purine class can be leveraged to design innovative therapeutic agents. With ongoing research into its biological activity and mechanism of action, this compound holds significant promise for advancing our understanding of disease pathways and developing effective treatments.